molecular formula C13H15NO2 B8623073 Methyl 3-(1-methyl-1H-indol-2-yl)propanoate

Methyl 3-(1-methyl-1H-indol-2-yl)propanoate

Cat. No.: B8623073
M. Wt: 217.26 g/mol
InChI Key: HUMDDDFPNYEWIA-UHFFFAOYSA-N
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Description

Methyl 3-(1-methyl-1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

methyl 3-(1-methylindol-2-yl)propanoate

InChI

InChI=1S/C13H15NO2/c1-14-11(7-8-13(15)16-2)9-10-5-3-4-6-12(10)14/h3-6,9H,7-8H2,1-2H3

InChI Key

HUMDDDFPNYEWIA-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2C=C1CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-(1H-indol-2-yl)propanoate (800 mg, 3.94 mmol) in dry DMF (10 mL) was added NaH (300 mg, 7.50 mmol) at 0° C. After 15 min, MeI (0.40 mL, 6.40 mmol) was added dropwise. The mixture was stirred at room temperature for 1 h. The reaction was quenched with water (50 mL) and extracted with EA (50 mL×3). The combined organic phase was dried over sodium sulfate, filtered, and concentrated. Purification via flash chromatography then afforded the title compound (332 mg, 1.299 mmol, 85% purity, 33% yield). LCMS: rt=3.17 min, [M+H+]=218.
Quantity
800 mg
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reactant
Reaction Step One
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Quantity
300 mg
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reactant
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Quantity
10 mL
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solvent
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0.4 mL
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Yield
33%

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